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Compound of Interest

Compound Name: Quinidine N-oxide

Cat. No.: B023188 Get Quote

Contrary to the proposition of Quinidine N-oxide as the primary metabolite of quinidine in the

body, extensive in vivo research has established that (3S)-3-hydroxyquinidine is, in fact, the

most abundant metabolic product. While Quinidine N-oxide is a recognized metabolite,

quantitative data from human and animal studies consistently demonstrate its lower plasma

concentrations compared to 3-hydroxyquinidine. This guide provides a comparative analysis of

quinidine's major metabolites, supported by experimental data, to clarify their relative

significance in vivo.

Quantitative Comparison of Quinidine and its
Metabolites
The following tables summarize key quantitative data from in vivo pharmacokinetic studies of

quinidine and its primary metabolites.

Table 1: Plasma Concentrations of Quinidine and its Metabolites in Humans
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Compound
Plasma Concentration
after IV Infusion (mg/L)

Plasma Trough Levels
after Oral Dosing (mg/L)

Quinidine 2.9 +/- 0.3 2.89 +/- 0.50

3-hydroxyquinidine 0.32 +/- 0.06 0.83 +/- 0.36

Quinidine N-oxide 0.28 +/- 0.03 0.40 +/- 0.13

Quinidine 10,11-dihydrodiol 0.13 +/- 0.04 0.38 +/- 0.08

Data from a study in five normal healthy volunteers.[1]

Table 2: Pharmacokinetic Parameters of Quinidine and its Metabolites in Humans (after IV

infusion)

Parameter 3-hydroxyquinidine Quinidine N-oxide
Quinidine 10,11-
dihydrodiol

Formation Rate

Constant (kmf, min⁻¹)
0.0012 +/- 0.0005 0.00012 +/- 0.00003 0.0003 +/- 0.0001

Volume of Distribution

(Vm, L/kg)
0.99 +/- 0.47 0.068 +/- 0.020 0.43 +/- 0.29

Elimination Rate

Constant (kmu, min⁻¹)
0.0030 +/- 0.0002 0.0063 +/- 0.0008 0.0059 +/- 0.0010

Data from a study in five normal healthy volunteers.[1]

Quinidine Metabolic Pathway
Quinidine is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP3A4

being the key enzyme responsible for the formation of its major metabolites.[2] The metabolic

pathways include hydroxylation, N-oxidation, and O-demethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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